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Compound of Interest

Compound Name: Betulin caffeate

Cat. No.: B15591208 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This document provides essential guidance on the

personal protective equipment (PPE) for handling Betulin caffeate, along with operational and

disposal plans. While a specific Safety Data Sheet (SDS) for Betulin caffeate is not publicly

available, information from closely related compounds, Betulin and Betulinic acid, provides a

strong basis for safe handling protocols.

Chemical Profile: Betulin Caffeate

Property Value Source

CAS Number 89130-86-9 [1][2]

Molecular Formula C39H56O5 [1]

Molecular Weight 604.9 g/mol [1]

Appearance Powder [1]

Solubility
Chloroform, Dichloromethane,

Ethyl Acetate, DMSO, Acetone
[1]

Personal Protective Equipment (PPE)
The following table summarizes the recommended PPE for handling Betulin caffeate, based

on the potential hazards associated with similar powdered compounds.
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Operation Eye Protection
Hand
Protection

Respiratory
Protection

Body
Protection

Weighing and

preparing

solutions

Safety glasses

with side shields

or chemical

safety goggles.

Nitrile or

neoprene gloves.

N95 or N100

NIOSH-approved

respirator mask,

especially if not

handled in a

fume hood.

Laboratory coat.

Handling

solutions

Safety glasses

with side shields.

Nitrile or

neoprene gloves.

Not generally

required if

handled in a

well-ventilated

area or fume

hood.

Laboratory coat.

Cleaning spills

Chemical safety

goggles and a

face shield.

Heavy-duty nitrile

or neoprene

gloves.

A full face-piece

chemical

cartridge-type

respirator may

be necessary

depending on the

spill size and

ventilation.

Disposable gown

over a laboratory

coat.

Experimental Workflow for Safe Handling
The following diagram illustrates the standard workflow for safely handling Betulin caffeate in

a laboratory setting.
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Experimental Workflow: Handling Betulin Caffeate
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Caption: Workflow for safe handling of Betulin caffeate.
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Operational and Disposal Plans
Engineering Controls:

Always handle solid Betulin caffeate in a well-ventilated area, preferably within a chemical

fume hood to minimize inhalation risk.

Use a balance with a draft shield when weighing the powder.

Handling Procedures:

Avoid creating dust when handling the solid material.

Use tools such as spatulas and weigh boats appropriate for the quantity being handled.

When preparing solutions, add the solid to the solvent slowly to avoid splashing.

Wash hands thoroughly after handling, even if gloves were worn.

Spill Response:

Evacuate: Clear the immediate area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Contain: For small spills, gently cover with an absorbent material (e.g., vermiculite, sand).

Avoid raising dust.

Collect: Carefully scoop the absorbed material into a sealed, labeled container for hazardous

waste.

Decontaminate: Clean the spill area with an appropriate solvent (e.g., ethanol, acetone),

followed by soap and water.

Dispose: Dispose of all contaminated materials as hazardous waste.

Disposal Plan:
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All solid waste contaminated with Betulin caffeate (e.g., weigh boats, gloves, absorbent

materials) should be placed in a clearly labeled hazardous waste container.

Liquid waste containing Betulin caffeate should be collected in a separate, labeled

hazardous waste container. Do not pour down the drain.

Follow all local, state, and federal regulations for the disposal of chemical waste.

Waste Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of waste

generated from handling Betulin caffeate.
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Betulin Caffeate Waste Disposal Workflow

Waste Generated

Is the waste solid?

Place in labeled solid hazardous waste container

Yes

Place in labeled liquid hazardous waste container

No

Is it a sharp?

Follow Institutional Disposal Procedures

Place in sharps container

Yes

No
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Caption: Decision workflow for Betulin caffeate waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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